Cas no 1467-35-2 (Benzenamine,2,3,4-trimethyl-)

• Product Name: Benzenamine,2,3,4-trimethyl-
• CAS No: 1467-35-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00130021
• CID: 182504
• PubChem ID: 73844
• Update Time: 2025-06-10

Benzenamine,2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,3,4-trimethyl-
• 2,3,4-Trimethylaniline
• BAA46735
• 1467-35-2
• CS-0158122
• NS00024802
• XY34EQP4HG
• trimethylphenylamine
• Benzenamine, trimethyl-
• DTXSID10163453
• SCHEMBL33509
• EINECS 215-989-6
• AS-59880
• 2,3,4-trimethylbenzenamine
• AKOS006344003
• AMY28420
• UNII-XY34EQP4HG
• A848093
• Benzenamine, 2,3,4-trimethyl-
• DB-239443
• RLIPQCDHACHPJW-UHFFFAOYSA-N
• DTXCID1085944

• MDL： MFCD00130021
• Inchi： 1S/C9H13N/c1-6-4-5-9(10)8(3)7(6)2/h4-5H,10H2,1-3H3
• InChI Key： RLIPQCDHACHPJW-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.962
• Boiling Point: 244.6°Cat760mmHg
• Flash Point: 107.8°C
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Benzenamine,2,3,4-trimethyl-

Benzenamine, 2,3,4-trimethyl- (CAS No. 1467-35-2): An Overview of Its Properties and Applications

Benzenamine, 2,3,4-trimethyl- (CAS No. 1467-35-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with three methyl groups and an amino group. The specific arrangement of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable reagent in various synthetic processes and biological studies.

The chemical formula of Benzenamine, 2,3,4-trimethyl- is C₁₀H₁₅N. It is a colorless liquid with a characteristic aromatic odor. The compound has a molecular weight of approximately 141.23 g/mol and a boiling point around 190°C. These properties make it suitable for use in a wide range of applications, from organic synthesis to the development of pharmaceuticals and agrochemicals.

In recent years, the study of Benzenamine, 2,3,4-trimethyl- has expanded beyond its traditional uses in organic synthesis. Researchers have explored its potential as a precursor for the synthesis of more complex molecules with biological activity. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated that Benzenamine, 2,3,4-trimethyl- can be used as a starting material for the synthesis of novel antifungal agents. The researchers found that derivatives of this compound exhibited significant antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus niger.

The unique electronic properties of the benzene ring and the amino group in Benzenamine, 2,3,4-trimethyl- make it an excellent candidate for use in the development of new materials with enhanced electronic and optical properties. A recent study published in the Journal of Materials Chemistry C (2020) reported the synthesis of conjugated polymers using Benzenamine, 2,3,4-trimethyl- as a building block. These polymers exhibited excellent photoluminescence properties and were found to be suitable for use in organic light-emitting diodes (OLEDs).

In the pharmaceutical industry, Benzenamine, 2,3,4-trimethyl- has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. A study published in the Bioorganic & Medicinal Chemistry Letters (2019) described the use of this compound in the synthesis of novel anti-inflammatory agents. The researchers found that these derivatives exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that Benzenamine, 2,3,4-trimethyl- is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, Benzenamine, 2,3,4-trimethyl- (CAS No. 1467-35-2) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique molecular structure and properties make it an invaluable reagent for synthetic chemists and a promising candidate for the development of new materials and pharmaceuticals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific research.